Cas no 497867-81-9 (4-(6-methoxypyridin-2-yl)butan-2-one)

4-(6-methoxypyridin-2-yl)butan-2-one structure
497867-81-9 structure
Product Name:4-(6-methoxypyridin-2-yl)butan-2-one
CAS No:497867-81-9
MF:C10H13NO2
MW:179.215722799301
CID:1113044
PubChem ID:12035529
Update Time:2025-04-20

4-(6-methoxypyridin-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(6-methoxy-2-pyridinyl)-2-Butanone
    • 4-(6-methoxypyridin-2-yl)butan-2-one
    • EN300-1831024
    • DA-42312
    • SCHEMBL4573420
    • 497867-81-9
    • AKOS017523565
    • Inchi: 1S/C10H13NO2/c1-8(12)6-7-9-4-3-5-10(11-9)13-2/h3-5H,6-7H2,1-2H3
    • InChI Key: KNOACEAFWMPEEO-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(CCC(C)=O)=N1

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19

4-(6-methoxypyridin-2-yl)butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1831024-1g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
1g
$699.0 2023-09-19
Enamine
EN300-1831024-5g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
5g
$2028.0 2023-09-19
Enamine
EN300-1831024-10g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
10g
$3007.0 2023-09-19
Enamine
EN300-1831024-0.05g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
0.05g
$587.0 2023-09-19
Enamine
EN300-1831024-0.1g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
0.1g
$615.0 2023-09-19
Enamine
EN300-1831024-0.25g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
0.25g
$642.0 2023-09-19
Enamine
EN300-1831024-0.5g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
0.5g
$671.0 2023-09-19
Enamine
EN300-1831024-1.0g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
1g
$1371.0 2023-06-01
Enamine
EN300-1831024-2.5g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
2.5g
$1370.0 2023-09-19
Enamine
EN300-1831024-5.0g
4-(6-methoxypyridin-2-yl)butan-2-one
497867-81-9
5g
$3977.0 2023-06-01

4-(6-methoxypyridin-2-yl)butan-2-one Related Literature

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